n-(Benzimidazol-2-yl)-5-chloro-1-indanylamine
Cat. No. B8370312
M. Wt: 283.75 g/mol
InChI Key: NIGPRWCUNKSILW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07737167B2
Procedure details
The title compound was prepared from 2-chlorobenzimidazole and racemic 1-amino-5-chloroindane (prepared by Procedure B from 5-chloro-1-indanone) by Procedure A (30 min at 170° C.). The product was isolated by preparative LCMS to give the title compound as the free base and as a mixture of enantiomers (white solid, mp 242-243° C.). MS(ES+) m/z 284 ([M+1]+, 100). 1NMR (DMSO-d6) δ 1.92 (m, 1H), 2.55 (m, 1H), 2.83 (m, 1H), 2.95 (m, 1H), 5.32 (m, 1H), 6.81-6.97 (m, 3H), 7.10-7.21 (m, 3H), 10 7.26-7.33 (m, 2H), 10.8 (s, 1H).
Name
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[NH:3][C:4]2[CH:10]=[CH:9][CH:8]=[CH:7][C:5]=2[N:6]=1.[NH2:11][CH:12]1[C:20]2[C:15](=[CH:16][C:17]([Cl:21])=[CH:18][CH:19]=2)[CH2:14][CH2:13]1>>[N:6]1[C:5]2[CH:7]=[CH:8][CH:9]=[CH:10][C:4]=2[NH:3][C:2]=1[NH:11][CH:12]1[C:20]2[C:15](=[CH:16][C:17]([Cl:21])=[CH:18][CH:19]=2)[CH2:14][CH2:13]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC=1NC2=C(N1)C=CC=C2
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1CCC2=CC(=CC=C12)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The product was isolated by preparative LCMS
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1=C(NC2=C1C=CC=C2)NC2CCC1=CC(=CC=C21)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
